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Application Notes and Protocols: SR-4995

For Researchers, Scientists, and Drug Development Professionals

Properties of SR-4995

SR-4995 is a potent and selective ligand for a/pB-hydrolase domain-containing protein 5

(ABHD5).[1][2] It functions as an activator of adipose triglyceride lipase (ATGL), a key enzyme

in cellular lipolysis.[1]

Property Value Reference
Molecular Formula C19H21N302S

Molecular Weight 355.45 g/mol [2]
Appearance White to beige powder [1]

Purity =>98% (HPLC) [1]

CAS Number 891509-95-8 [2]
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Solubility and Stock Solution Preparation

Proper dissolution of SR-4995 is critical for accurate and reproducible experimental results.
The compound exhibits limited solubility in agueous solutions and requires an organic solvent
for initial stock preparation.

Solubility Data

Solvent Concentration Observations Reference

DMSO 2 mg/mL Clear solution [1][2]

Protocol for Stock Solution Preparation (10 mM DMSO Stock)
e Pre-warming: Warm a vial of anhydrous DMSO to room temperature.

e Weighing: Accurately weigh the desired amount of SR-4995 powder in a sterile
microcentrifuge tube. For 1 mg of SR-4995, you will need 281.3 pL of DMSO to achieve a 10
mM concentration.

¢ Dissolution: Add the calculated volume of DMSO to the SR-4995 powder.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming (up to 37°C) may aid in dissolution.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for long-term use.[1][2]

Application Notes: Mechanism of Action

SR-4995 induces lipolysis through a mechanism that is independent of the canonical protein
kinase A (PKA) signaling pathway.[3][4]

e Binding to ABHD5: SR-4995 directly binds to ABHD5.[1][2][5]

» Dissociation from Perilipin: This binding event disrupts the interaction between ABHD5 and
its inhibitory binding partners, perilipin-1 (PLIN1) and perilipin-5 (PLIN5), which are located
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on the surface of lipid droplets.[1][2][4]

o Activation of ATGL: The released ABHD5 is now free to bind to and activate adipose
triglyceride lipase (ATGL).[1][2][6]

e Initiation of Lipolysis: Activated ATGL catalyzes the initial and rate-limiting step of triglyceride
(TG) hydrolysis, breaking it down into diacylglycerol (DG) and a free fatty acid (FFA).[7] This
initiates the lipolytic cascade, leading to the subsequent breakdown of DG and
monoacylglycerol (MG) by other lipases, ultimately releasing FFAs and glycerol.

This PKA-independent mechanism makes SR-4995 a valuable tool for studying lipolysis in
isolation from upstream hormonal signaling pathways.[3][4]

Caption: SR-4995 signaling pathway for PKA-independent lipolysis.

Protocols: In Vitro Lipolysis Assay in Adipocytes

This protocol describes a method to measure SR-4995-induced lipolysis in differentiated 3T3-
L1 adipocytes by quantifying the release of free fatty acids (FFAS) or glycerol into the culture
medium.

Materials:

Differentiated 3T3-L1 adipocytes (or other suitable adipocyte cell line)
e SR-4995 (10 mM stock in DMSO)

o Krebs-Ringer Bicarbonate Buffer with HEPES (KRBH) supplemented with 1% fatty acid-free
Bovine Serum Albumin (BSA)

 Isoproterenol (positive control)
e DMSO (vehicle control)
o FFA or Glycerol quantification kit

» 96-well microplate
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o Plate reader

Procedure:

o Cell Preparation: Use fully differentiated adipocytes (e.g., day 11-14 for 3T3-L15s).

e Pre-incubation: Gently wash the cells twice with phosphate-buffered saline (PBS). Then,
incubate the cells in KRBH buffer with 1% BSA for 2-4 hours at 37°C to establish a basal
lipolytic rate.[8]

o Treatment Preparation: Prepare serial dilutions of SR-4995 in KRBH buffer with 1% BSA to
achieve the desired final concentrations (e.g., 0.1, 1, 10, 20 uM).[3] Also prepare solutions
for the vehicle control (DMSO, ensuring the final concentration does not exceed 0.1%) and a
positive control (e.g., 10 uM isoproterenol).

» Stimulation: After the pre-incubation period, carefully remove the buffer and replace it with
the prepared treatment solutions.

 Incubation: Incubate the plate at 37°C for 1-3 hours.[3]

o Sample Collection: At the end of the incubation, collect the culture medium (supernatant)
from each well.

o Enzyme Inactivation: To prevent further enzymatic activity, heat the collected media at 65°C
for 10 minutes.[9]

e Quantification: Measure the concentration of FFAs or glycerol in the collected media using a
commercially available colorimetric or fluorometric assay kit, following the manufacturer's
instructions.[9][10]

o Data Normalization: After collecting the media, lyse the cells and measure the total protein
content in each well. Normalize the FFA or glycerol release to the total protein content to
account for variations in cell number.
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Caption: Experimental workflow for an in vitro lipolysis assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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